Cas no 2034334-34-2 (4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034334-34-2
• MF: C₁₇H₁₉NO₃S₂
• MW: 349.467662096024
• CID: 6072962
• PubChem ID: 121021458
• Update Time: 2025-05-21

4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione
• (1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(o-tolyl)methanone
• F6557-0088
• (1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-(2-methylphenyl)methanone
• AKOS026697542
• 2034334-34-2

• Inchi： 1S/C17H19NO3S2/c1-13-5-2-3-6-14(13)17(19)18-9-8-16(15-7-4-11-22-15)23(20,21)12-10-18/h2-7,11,16H,8-10,12H2,1H3
• InChI Key： NDRFJJFXOUFMMX-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2C=CC=CC=2C)=O)CCC1C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 349.08063582g/mol
• Monoisotopic Mass: 349.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.1Ų

Additional information on 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1lambda6,4-thiazepane-1,1-dione

Compound 2034334-34-2: 4-(2-Methylbenzoyl)-7-(Thiophen-2-yl)-1λ6,4-Thiazepane-1,1-Dione

The compound with CAS No. 2034334-34-2, known as 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1λ6,4-thiazepane-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule's structure comprises a thiazepane ring system fused with two ketone groups, which contributes to its stability and reactivity. Additionally, the presence of a thiophene moiety at the 7-position and a 2-methylbenzoyl group at the 4-position introduces electronic and steric effects that further enhance its functional properties.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiophene group in this compound is known to exhibit strong π-conjugation properties, which can enhance the molecule's ability to interact with biological targets. Furthermore, the 2-methylbenzoyl group adds a hydrophobic character to the molecule, potentially improving its bioavailability and pharmacokinetic profile. These attributes make 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1λ6,4-thiazepane-1,1-dione a compelling candidate for further research in medicinal chemistry.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the thiazepane core. The introduction of the thiophene and benzoyl groups requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high enantioselectivity. This has opened up possibilities for exploring the stereochemical influence on the compound's biological activity.

Experimental data from in vitro studies suggest that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory pathways. For instance, it has shown promise as a potential inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preliminary results from cytotoxicity assays indicate selective toxicity against cancer cell lines, suggesting its potential role in anticancer therapy.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have been instrumental in guiding experimental efforts and optimizing the compound's pharmacological properties.

In conclusion, 4-(2-methylbenzoyl)-7-(thiophen-2-yl)-1λ6,4-thiazepane-1,1-dione represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse functional attributes. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great promise for advancing therapeutic interventions in various disease areas.